Cas no 3263-55-6 (Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis[3-methoxy-)

Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis[3-methoxy- structure
3263-55-6 structure
Product Name:Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis[3-methoxy-
CAS No:3263-55-6
MF:C18H18O8
MW:362.330726146698
CID:1451970
PubChem ID:19431850
Update Time:2025-04-20

Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis[3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis[3-methoxy-
    • 4-[2-(4-Carboxy-2-methoxyphenoxy)ethoxy]-3-methoxybenzoic acid
    • 3263-55-6
    • SCHEMBL8085474
    • Inchi: 1S/C18H18O8/c1-23-15-9-11(17(19)20)3-5-13(15)25-7-8-26-14-6-4-12(18(21)22)10-16(14)24-2/h3-6,9-10H,7-8H2,1-2H3,(H,19,20)(H,21,22)
    • InChI Key: YVSCZNYEVIOOKZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)O)=CC=1OC)CCOC1C=CC(C(=O)O)=CC=1OC

Computed Properties

  • Exact Mass: 362.10014
  • Monoisotopic Mass: 362.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 112A^2

Experimental Properties

  • PSA: 111.52
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